Cas no 199330-64-8 (Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride)

• Product Name: Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• CAS No: 199330-64-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD08437619
• CID: 838932
• PubChem ID: 45074056
• Update Time: 2025-10-29

Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-INDAN-2-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• methyl 2-amino-1,3-dihydroindene-2-carboxylate,hydrochloride
• Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• 2-AMINOINDAN-2-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• H-Aic-OMe.HCl
• Methyl 2-Amino-indan-2-carboxylate HCl
• 2-Aminoindan-2-carboxylic acid methyl ester HCl
• Methyl 2-amino-2,3-dihydro-1H-indene-2-carbox...
• 2-AMINO-INDANE-2-CARBOXYLIC ACID METHYL ESTER HCL
• 1H-Indene-2-carboxylic acid, 2-aMino-2,3-dihydro-, Methyl ester, hydrochloride
• 1H-Indene-2-carboxylic acid, 2-amino-2,3-dihydro-, methyl ester, hydrochloride (1:1)
• methyl 2-amino-1,3-dihydroindene-2-carboxylate;hydrochloride
• CTMQYQHFQQHLBO-UHFFFAOYSA-N
• ST2407125
• AX8025103
• Methyl 2-amino-2,3-dihydro-1H-indene-2-ca
• MFCD08437619
• EN300-6732512
• Methyl 2-Aminoindane-2-carboxylate Hydrochloride
• METHYL 2-AMINO-1,3-DIHYDROINDENE-2-CARBOXYLATE HYDROCHLORIDE
• DTXSID40662888
• SY102799
• SCHEMBL1561349
• AKOS016008157
• CS-0041890
• W-201744
• Z2940230238
• METHYL2-AMINO-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLATEHYDROCHLORIDE
• 2-amino-indane-2-carboxylic acid methyl ester hydrochloride
• 2-Amino-indan-2-carboxylic acid methyl ester hydrochloride, AldrichCPR
• Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate HCl
• Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate--hydrogen chloride (1/1)
• SB35139
• DS-17879
• 199330-64-8

• MDL： MFCD08437619
• Inchi： 1S/C11H13NO2.ClH/c1-14-10(13)11(12)6-8-4-2-3-5-9(8)7-11;/h2-5H,6-7,12H2,1H3;1H
• InChI Key： CTMQYQHFQQHLBO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(CC2C=CC=CC=2C1)N)=O

Computed Properties

• Exact Mass: 227.07100
• Monoisotopic Mass: 227.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32000
• LogP: 2.15800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride

Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride: An In-Depth Overview

Methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride, identified by the CAS number 199330-64-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate, which belongs to the class of amino carboxylates. Its structure consists of an indene ring system with an amino group and a carboxylate ester moiety, making it a versatile molecule with potential applications in drug design and material science.

The synthesis of methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride involves a series of well-established organic reactions. The indene framework is typically derived from cyclopentadiene derivatives through Diels-Alder reactions or other cycloaddition processes. The introduction of the amino group and the carboxylate ester moiety requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its unique structure allows for the incorporation of bioactive moieties, making it a valuable intermediate in the development of novel therapeutic agents. For instance, researchers have explored its use in designing inhibitors for kinases and other enzymes implicated in cancer and neurodegenerative diseases.

In addition to its role in drug discovery, methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its application as a ligand in catalysis and sensor technologies. Furthermore, its photochemical properties make it a candidate for use in light-responsive materials.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its molecular structure and purity, ensuring compliance with quality standards in both research and industrial settings.

In conclusion, methyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride (CAS No. 199330-64-8) stands as a multifaceted compound with diverse applications across various scientific disciplines. Its continued exploration will undoubtedly yield further innovations in medicine, materials science, and beyond.